Cas no 29182-96-5 (Acetamide, 2-bromo-N-(3-nitrophenyl)-)

Acetamide, 2-bromo-N-(3-nitrophenyl)-, is a brominated nitro-substituted acetamide derivative with potential applications in organic synthesis and pharmaceutical research. Its molecular structure, featuring a bromoacetamide group linked to a 3-nitrophenyl moiety, makes it a versatile intermediate for constructing more complex compounds. The presence of both bromine and nitro functional groups enhances its reactivity, enabling selective modifications such as nucleophilic substitutions or reductions. This compound is particularly useful in the development of heterocyclic frameworks and bioactive molecules. Its well-defined chemical properties and stability under controlled conditions ensure reliable performance in synthetic workflows. Proper handling and storage are recommended due to its reactive nature.
Acetamide, 2-bromo-N-(3-nitrophenyl)- structure
29182-96-5 structure
Product Name:Acetamide, 2-bromo-N-(3-nitrophenyl)-
CAS No:29182-96-5
MF:C8H7BrN2O3
MW:259.056781053543
CID:1439465
PubChem ID:823321
Update Time:2025-05-28

Acetamide, 2-bromo-N-(3-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

    • Acetamide, 2-bromo-N-(3-nitrophenyl)-
    • 29182-96-5
    • AKOS005288981
    • CS-0450518
    • SCHEMBL6069337
    • 2-bromo-N-(3-nitrophenyl)acetamide
    • Inchi: 1S/C8H7BrN2O3/c9-5-8(12)10-6-2-1-3-7(4-6)11(13)14/h1-4H,5H2,(H,10,12)
    • InChI Key: PLJSIGPBSYCQDP-UHFFFAOYSA-N
    • SMILES: BrCC(NC1C=CC=C(C=1)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 257.96401
  • Monoisotopic Mass: 257.96400g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 74.9Ų

Experimental Properties

  • PSA: 72.24

Acetamide, 2-bromo-N-(3-nitrophenyl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1521185-1g
2-Bromo-N-(3-nitrophenyl)acetamide
29182-96-5 98%
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¥4752.00 2024-05-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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2-Bromo-N-(3-nitrophenyl)acetamide
29182-96-5 98%
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Additional information on Acetamide, 2-bromo-N-(3-nitrophenyl)-

Comprehensive Analysis of Acetamide, 2-bromo-N-(3-nitrophenyl)- (CAS No. 29182-96-5)

Acetamide, 2-bromo-N-(3-nitrophenyl)- (CAS No. 29182-96-5) is a specialized organic compound widely studied in the field of chemical synthesis and pharmaceutical research. This compound, characterized by its bromo and nitrophenyl functional groups, plays a significant role in the development of advanced materials and bioactive molecules. Its unique structure makes it a valuable intermediate in the synthesis of heterocyclic compounds, which are pivotal in drug discovery and agrochemical applications.

The growing interest in Acetamide, 2-bromo-N-(3-nitrophenyl)- is driven by its potential applications in medicinal chemistry and material science. Researchers are particularly intrigued by its ability to act as a precursor for pharmaceutical intermediates, which are essential in the production of drugs targeting various diseases. Recent studies have explored its utility in catalysis and polymer chemistry, aligning with the global trend toward sustainable and efficient chemical processes.

One of the most frequently asked questions about CAS No. 29182-96-5 revolves around its synthetic routes and purification methods. Optimizing the synthesis of this compound is a hot topic in organic chemistry forums and academic discussions. Advanced techniques such as microwave-assisted synthesis and green chemistry approaches are being investigated to enhance yield and reduce environmental impact. These innovations cater to the increasing demand for eco-friendly and cost-effective production methods.

In the context of drug discovery, Acetamide, 2-bromo-N-(3-nitrophenyl)- has garnered attention for its potential as a building block for biologically active molecules. Its nitrophenyl moiety is particularly noteworthy, as it is often associated with compounds exhibiting antimicrobial and anti-inflammatory properties. This has led to a surge in research papers and patents exploring its derivatives for therapeutic applications.

From an industrial perspective, the compound's stability and reactivity make it a candidate for use in specialty chemicals and advanced materials. Its incorporation into polymeric matrices and nanocomposites is being explored to improve material properties such as thermal stability and mechanical strength. Such applications are highly relevant to industries like electronics and automotive, where performance-enhancing materials are in high demand.

Another area of interest is the spectroscopic characterization of Acetamide, 2-bromo-N-(3-nitrophenyl)-. Techniques like NMR, IR spectroscopy, and mass spectrometry are routinely employed to confirm its structure and purity. These analytical methods are critical for ensuring the compound's suitability for high-precision applications, such as pharmaceutical formulation and material engineering.

The safety and handling of CAS No. 29182-96-5 are also frequently discussed topics. While the compound is not classified as hazardous under standard regulations, proper laboratory practices are recommended to minimize risks. This includes the use of personal protective equipment (PPE) and adherence to good laboratory practices (GLP). Such precautions are essential for maintaining a safe working environment in research and industrial settings.

In summary, Acetamide, 2-bromo-N-(3-nitrophenyl)- (CAS No. 29182-96-5) is a versatile compound with broad applications in pharmaceuticals, materials science, and chemical synthesis. Its unique properties and potential for innovation make it a subject of ongoing research and development. As the scientific community continues to explore its capabilities, this compound is likely to play an increasingly important role in advancing technology and improving human health.

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